Cas no 1339352-64-5 (1-{1-methyl-3-(propan-2-yl)-1H-1,2,4-triazol-5-ylmethyl}piperazine)

1-{1-Methyl-3-(propan-2-yl)-1H-1,2,4-triazol-5-ylmethyl}piperazine is a specialized heterocyclic compound featuring a triazole core linked to a piperazine moiety via a methylene bridge. Its structural design combines the stability of the 1,2,4-triazole ring with the versatility of the piperazine group, making it a valuable intermediate in medicinal chemistry and agrochemical research. The presence of both methyl and isopropyl substituents enhances its lipophilicity and steric profile, which can influence binding affinity and metabolic stability. This compound is particularly useful in the synthesis of biologically active molecules, offering potential applications in the development of pharmaceuticals, such as enzyme inhibitors or receptor modulators. Its well-defined reactivity allows for precise functionalization in synthetic pathways.
1-{1-methyl-3-(propan-2-yl)-1H-1,2,4-triazol-5-ylmethyl}piperazine structure
1339352-64-5 structure
Product Name:1-{1-methyl-3-(propan-2-yl)-1H-1,2,4-triazol-5-ylmethyl}piperazine
CAS No:1339352-64-5
MF:C11H21N5
MW:223.317941427231
CID:6391489
PubChem ID:62722325
Update Time:2025-05-23

1-{1-methyl-3-(propan-2-yl)-1H-1,2,4-triazol-5-ylmethyl}piperazine Chemical and Physical Properties

Names and Identifiers

    • 1-{1-methyl-3-(propan-2-yl)-1H-1,2,4-triazol-5-ylmethyl}piperazine
    • 1339352-64-5
    • 1-{[1-methyl-3-(propan-2-yl)-1H-1,2,4-triazol-5-yl]methyl}piperazine
    • EN300-1016803
    • Inchi: 1S/C11H21N5/c1-9(2)11-13-10(15(3)14-11)8-16-6-4-12-5-7-16/h9,12H,4-8H2,1-3H3
    • InChI Key: FBFRHSHBFDPKFC-UHFFFAOYSA-N
    • SMILES: N1(CC2=NC(C(C)C)=NN2C)CCNCC1

Computed Properties

  • Exact Mass: 223.17969569g/mol
  • Monoisotopic Mass: 223.17969569g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 214
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.4
  • Topological Polar Surface Area: 46Ų

1-{1-methyl-3-(propan-2-yl)-1H-1,2,4-triazol-5-ylmethyl}piperazine Pricemore >>

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Additional information on 1-{1-methyl-3-(propan-2-yl)-1H-1,2,4-triazol-5-ylmethyl}piperazine

Comprehensive Overview of 1-{1-methyl-3-(propan-2-yl)-1H-1,2,4-triazol-5-ylmethyl}piperazine (CAS No. 1339352-64-5)

The compound 1-{1-methyl-3-(propan-2-yl)-1H-1,2,4-triazol-5-ylmethyl}piperazine (CAS No. 1339352-64-5) is a specialized heterocyclic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, featuring a 1,2,4-triazole core linked to a piperazine moiety, makes it a versatile intermediate for drug discovery and material science applications. Researchers are particularly interested in its potential as a bioactive scaffold, given the pharmacological relevance of both triazole and piperazine derivatives in modern therapeutics.

In recent years, the demand for 1,2,4-triazole-based compounds has surged due to their broad-spectrum biological activities, including antimicrobial, antifungal, and anti-inflammatory properties. The incorporation of a piperazine ring further enhances solubility and bioavailability, addressing key challenges in drug formulation. This dual functionality positions CAS No. 1339352-64-5 as a promising candidate for targeted drug delivery systems and small-molecule inhibitors, aligning with current trends in precision medicine.

From a synthetic chemistry perspective, the 1-methyl-3-(propan-2-yl)-1H-1,2,4-triazol-5-ylmethyl group offers robust stability under various reaction conditions, enabling facile modifications for structure-activity relationship (SAR) studies. Its lipophilic character and hydrogen-bonding capacity are critical for optimizing interactions with biological targets, such as enzymes or receptors. These attributes are frequently explored in computational chemistry and molecular docking simulations, which are hot topics in AI-driven drug design.

Environmental and regulatory considerations also play a role in the compound's applications. Unlike traditional hazardous intermediates, 1339352-64-5 exhibits favorable safety profiles, making it suitable for sustainable green chemistry initiatives. Its compatibility with microwave-assisted synthesis and flow chemistry techniques further reduces waste generation, resonating with the global push for eco-friendly manufacturing.

Market analysts highlight the growing commercial potential of 1-{1-methyl-3-(propan-2-yl)-1H-1,2,4-triazol-5-ylmethyl}piperazine, particularly in crop protection and veterinary medicine. Its structural analogs have demonstrated efficacy against resistant pathogens, a pressing concern in agriculture and animal health. Additionally, the compound's patent landscape is under active exploration, with several filings hinting at novel therapeutic indications.

For researchers seeking reliable sourcing, CAS No. 1339352-64-5 is available through specialized chemical suppliers with stringent quality controls. Analytical data, including HPLC purity, NMR spectra, and mass spectrometry results, are typically provided to ensure reproducibility—a critical factor in peer-reviewed studies. Collaborative efforts between academia and industry continue to uncover new applications, solidifying its status as a high-value chemical entity.

In summary, 1-{1-methyl-3-(propan-2-yl)-1H-1,2,4-triazol-5-ylmethyl}piperazine represents a convergence of innovation and practicality. Its multifaceted utility across drug development, material science, and agrochemistry underscores its importance in contemporary research. As scientific inquiries evolve, this compound is poised to remain at the forefront of cutting-edge discoveries, answering unmet needs in health and technology.

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